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Compound of Interest

Compound Name: Ethyl 2-bromohexanoate

Cat. No.: B1294297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-bromohexanoate, a key

building block in organic synthesis. This document details its chemical and physical properties,

spectroscopic data, safety information, and common experimental protocols.

Chemical and Physical Properties
Ethyl 2-bromohexanoate is a colorless liquid with a pungent odor. It is a valuable intermediate

in the synthesis of a variety of organic compounds, including pharmaceuticals and

agrochemicals. Below is a summary of its key physical and chemical properties.
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Property Value Reference

CAS Number 615-96-3

Molecular Formula C₈H₁₅BrO₂

Molecular Weight 223.11 g/mol

Appearance Clear colorless liquid

Boiling Point 213-215 °C (lit.)

Density 1.221 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.45 (lit.)

Flash Point 96 °C (204.8 °F) - closed cup

Solubility Insoluble in water.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Ethyl 2-bromohexanoate,

which are essential for its identification and characterization.

¹H NMR Spectroscopy
Chemical Shift
(ppm)

Multiplicity Integration Assignment

4.20 Quartet 2H -OCH₂CH₃

4.15 Triplet 1H -CH(Br)-

2.00 - 1.80 Multiplet 2H -CH₂-CH(Br)-

1.50 - 1.20 Multiplet 4H -CH₂-CH₂-CH₂-

1.25 Triplet 3H -OCH₂CH₃

0.90 Triplet 3H -CH₂-CH₃

¹³C NMR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1294297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (ppm) Assignment

169.5 C=O

62.0 -OCH₂CH₃

48.0 -CH(Br)-

34.5 -CH₂-CH(Br)-

27.0 -CH₂-CH₂-CH(Br)-

22.0 -CH₂-CH₃

14.0 -OCH₂CH₃

13.8 -CH₂-CH₃

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

2960-2870 Strong C-H stretch (alkane)

1735 Strong C=O stretch (ester)

1250 Strong C-O stretch (ester)

680 Strong C-Br stretch

Mass Spectrometry (MS)
m/z Relative Intensity Assignment

222/224 Low
[M]⁺ (Molecular ion with Br

isotopes)

177/179 Moderate [M - OCH₂CH₃]⁺

143 Moderate [M - Br]⁺

69 High [C₅H₉]⁺
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Safety Information
Ethyl 2-bromohexanoate is a corrosive and toxic substance. It is crucial to handle it with

appropriate personal protective equipment in a well-ventilated fume hood.

GHS Pictograms Signal Word Hazard Statements
Precautionary
Statements

Danger

H302: Harmful if

swallowed. H314:

Causes severe skin

burns and eye

damage.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P303 +

P361 + P353: IF ON

SKIN (or hair):

Remove/Take off

immediately all

contaminated clothing.

Rinse skin with

water/shower. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Experimental Protocols
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Synthesis of Ethyl 2-bromohexanoate via Hell-Volhard-
Zelinsky Reaction and Esterification
This protocol describes a typical procedure for the synthesis of Ethyl 2-bromohexanoate
starting from hexanoic acid.
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Synthesis of Ethyl 2-bromohexanoate

Step 1: Bromination (Hell-Volhard-Zelinsky)

Step 2: Esterification

Step 3: Work-up and Purification

Hexanoic Acid

Add PBr₃ (cat.)
and Br₂

Heat to 80-100°C

2-Bromohexanoyl bromide

Add Ethanol (excess)
and H₂SO₄ (cat.)

Reflux

Ethyl 2-bromohexanoate (crude)

Quench with water

Extract with ether

Wash with NaHCO₃ (aq)
and brine

Dry over MgSO₄

Vacuum Distillation

Pure Ethyl 2-bromohexanoate

Click to download full resolution via product page

Synthesis of Ethyl 2-bromohexanoate.
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Methodology:

Bromination: In a flask equipped with a reflux condenser and a dropping funnel, place

hexanoic acid. Add a catalytic amount of red phosphorus or phosphorus tribromide (PBr₃).

Heat the mixture gently and add bromine dropwise. After the addition is complete, continue

heating until the evolution of hydrogen bromide gas ceases.

Esterification: Cool the reaction mixture and slowly add absolute ethanol. A catalytic amount

of concentrated sulfuric acid is then added. The mixture is refluxed for several hours to drive

the esterification to completion.

Work-up and Purification: After cooling, the reaction mixture is poured into cold water. The

organic layer is separated, washed with a saturated sodium bicarbonate solution to remove

any unreacted acid, and then with brine. The organic layer is dried over anhydrous

magnesium sulfate or sodium sulfate. The crude product is then purified by vacuum

distillation to yield pure Ethyl 2-bromohexanoate.

Use of Ethyl 2-bromohexanoate in the Synthesis of Ethyl
2-fluorohexanoate
Ethyl 2-bromohexanoate serves as a precursor in the synthesis of other valuable organic

molecules. The following workflow illustrates its use in the preparation of Ethyl 2-

fluorohexanoate.
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Synthesis of Ethyl 2-fluorohexanoate

Step 1: Fluorination

Step 2: Work-up and Purification

Ethyl 2-bromohexanoate

Add Potassium Fluoride
and a phase-transfer catalyst

Heat in a suitable solvent
(e.g., acetonitrile)

Ethyl 2-fluorohexanoate (crude)

Filter to remove inorganic salts

Wash with water

Dry over MgSO₄

Fractional Distillation

Pure Ethyl 2-fluorohexanoate

Click to download full resolution via product page
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-bromohexanoate
(CAS: 615-96-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294297#ethyl-2-bromohexanoate-cas-number-615-
96-3-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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